Cas no 2680732-98-1 (benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680732-98-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6145262
• PubChem ID: 165913093
• Update Time: 2025-06-24

benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680732-98-1
• EN300-7214037
• benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate

• Inchi： 1S/C15H19NO2/c1-4-10-16(11-13(2)3)15(17)18-12-14-8-6-5-7-9-14/h1,5-9,13H,10-12H2,2-3H3
• InChI Key： PDYQFOWYSZVEPJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)CC(C)C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate

Introduction to benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680732-98-1)

benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680732-98-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a benzyl group, an N-(2-methylpropyl) moiety, and an N-(prop-2-yn-1-yl) carbamate functional group, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate involves a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the propargyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. The compound's stability and solubility properties have been extensively studied, with findings indicating that it exhibits good stability under a wide range of conditions and moderate solubility in common organic solvents.

In the context of medicinal chemistry, benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate has been explored for its potential as a lead compound in drug discovery. Its unique structure allows for the modulation of various biological targets, including enzymes, receptors, and signaling pathways. Studies have shown that this compound can interact with specific protein targets, leading to alterations in cellular processes that are relevant to disease states. For instance, research has demonstrated that benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate can inhibit certain enzymes involved in inflammation and cancer progression, making it a promising candidate for the development of new therapeutic agents.

The biological activity of benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate has been evaluated through a variety of in vitro and in vivo assays. In cell-based assays, the compound has shown dose-dependent effects on cell viability and proliferation, with minimal cytotoxicity at therapeutic concentrations. These findings suggest that benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate may have a favorable safety profile, which is crucial for its potential use as a drug candidate. Additionally, preliminary animal studies have indicated that the compound can effectively reduce inflammation and tumor growth in preclinical models, further supporting its therapeutic potential.

The pharmacokinetic properties of benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate have also been investigated to understand its behavior in biological systems. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and distributes well to various tissues. The compound is metabolized primarily by hepatic enzymes, with metabolites being excreted via both renal and biliary routes. These pharmacokinetic characteristics suggest that benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate may be suitable for oral administration in clinical settings.

In addition to its therapeutic applications, benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate has also been studied for its potential use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating protein function and interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to a deeper understanding of disease mechanisms and potential therapeutic targets.

The future prospects for benzyl N-(2-methylpropyl)-N-(prop-2-yn-1-yl)carbamate are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and efficacy of the compound. These advancements are expected to pave the way for the development of new drugs that can address unmet medical needs.

In conclusion, benzyl N-(2-methylpropyl)-N-(prop-2-y n -1 - yl ) carbamate strong > (CAS No . 268073 3 -98 - 1 ) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , favorable biological activity , and promising pharmacokinetic properties make it an attractive candidate for further investigation . As research continues , it is anticipated that this compound will play an important role in the development of new therapeutic strategies for various diseases . p >